5-ethyl-4-methyl-6-(2,2,3,3-tetrafluoropropoxy)-2-pyrimidinamine

• IUPAC Name: 5-ethyl-4-methyl-6-(2,2,3,3-tetrafluoropropoxy)pyrimidin-2-amine
• InChI: InChI=1S/C10H13F4N3O/c1-3-6-5(2)16-9(15)17-7(6)18-4-10(13,14)8(11)12/h8H,3-4H2,1-2H3,(H2,15,16,17)
• InChI Key: IKCYMCOYETZOGF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1OCC(C(F)F)(F)F)N)C
• Molecular Formula: C10H13F4N3O
• Molecular Weight: 267.22 g/mol

Description

5-Ethyl-4-methyl-6-(2,2,3,3-tetrafluoropropoxy)-2-pyrimidinamine is a pyrimidine derivative with potential applications in various fields due to its unique chemical structure.

Synthesis Analysis

• A novel pyrimidine derivative was synthesized via a Biginelli three-component cyclocondensation reaction, involving a catalyst SiCl4, yielding good results and characterized by various spectroscopic methods (Mohan et al., 2014).

Molecular Structure Analysis

• The molecular structure and vibrational wavenumbers of a related compound were studied both experimentally and theoretically, using DFT level calculations to observe the geometries and electronic properties (Al-Abdullah et al., 2014).

Chemical Reactions and Properties

• Various pyrimidine derivatives have been synthesized and tested for different properties, including their reactivity under various conditions (Hocková et al., 2003).

Physical Properties Analysis

• The solubility, thermal stability, and mechanical properties of polyimides derived from related pyrimidine compounds were examined, revealing good solubility in polar solvents and high thermal stability (Wang et al., 2006).

Chemical Properties Analysis

• The chemical behavior and potential applications of various pyrimidine derivatives were studied, showing a range of chemical reactivities and potential uses (Chang et al., 2003).